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Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and handling information for Propio-D5-phenone (CAS:
342610-99-5), a deuterated stable isotope of propiophenone. The information presented herein
is intended to support researchers, scientists, and drug development professionals in the safe
use and management of this compound in a laboratory setting.

Chemical and Physical Properties

Propio-D5-phenone is a valuable tool in various research applications, particularly in
metabolic studies and as an internal standard in mass spectrometry-based analyses.
Understanding its physical and chemical properties is fundamental to its safe handling. While
specific data for the deuterated form is limited, the properties of its non-deuterated analog,
propiophenone, serve as a reliable reference.
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Property Value Reference
CAS Number 342610-99-5 [1]
Molecular Formula CeéHsCOCD2CDs3 [2]
Molecular Weight 139.21 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Density 1.009 g/mL [3]
Melting Point 17 -19 °C (63 - 66 °F) [3]
Boiling Point 218 °C (424 °F) [3]
Flash Point 92 °C (198 °F) [3]
Water Solubility 29/l [3]
Vapor Pressure 0.23 hPa (0.17 mmHg) at 25 3]
°C (77 °F)
Vapor Density 4.63 (Air=1) [3]

Partition Coefficient
log Pow: 2.19 [3]
(octanol/water)

Hazard Identification and Safety Precautions

Propio-D5-phenone is considered a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. Adherence to appropriate safety protocols is
crucial to minimize risk.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[4]

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H319: Causes serious eye irritation.[4]
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e H332: Harmful if inhaled.[4]

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[4]
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

o P337+P313: If eye irritation persists: Get medical advice/attention.[4]
o P403+P235: Store in a well-ventilated place. Keep cool.[4]

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[4]

To the best of current knowledge, the chemical, physical, and toxicological properties of
Propio-D5-phenone have not been thoroughly investigated. No component of this product at
levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human
carcinogen by IARC, ACGIH, or NTP.[3]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of Propio-D5-
phenone and ensure the safety of laboratory personnel.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]
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Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[3]

Use non-sparking tools to prevent ignition.[5]

Ground and bond containers when transferring material.[4]
Storage:

e Store at room temperature.[1][2]

o Keep the container tightly closed in a dry and well-ventilated place.
» Protect from heat and sources of ignition.[3]

e The compound is stable if stored under recommended conditions. After three years, it is
recommended to re-analyze the chemical purity before use.[2]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.[5]
» Use personal protective equipment, including respiratory protection.[3]
o Contain the spill using an inert absorbent material.[3]

o Collect the absorbed material and place it in a suitable, closed container for disposal as
hazardous waste.[3]

e Do not allow the product to enter drains.[3]

First Aid Measures:
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and consult a
physician.[3]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

» Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water
and consult a physician.[3]

Fire-Fighting Measures

Propio-D5-phenone is a flammabile liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Hazardous Combustion Products: Carbon oxides are formed under fire conditions.[3]

» Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if
necessary.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Propio-D5-phenone are not
readily available in the public domain and are often proprietary to the manufacturer. For specific
applications, it is recommended to consult relevant scientific literature or contact the supplier
for more information.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Propio-D5-
phenone from receipt to disposal.
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Caption: Workflow for the safe handling of Propio-D5-phenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propio-D5-phenone: A Technical Guide to Safe
Handling and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1490012#safety-and-handling-information-for-propio-
d5-phenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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